molecular formula C15H18N8 B6448663 3-{4-[6-(dimethylamino)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile CAS No. 2549005-07-2

3-{4-[6-(dimethylamino)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile

Cat. No. B6448663
CAS RN: 2549005-07-2
M. Wt: 310.36 g/mol
InChI Key: PFAIFWFAIBGPLA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-{4-[6-(Dimethylamino)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile (hereafter referred to as DMPP) is an organic compound that has been studied for its potential applications in scientific research. DMPP has been investigated for its ability to act as a neurotransmitter receptor agonist, as well as its potential role in the regulation of several metabolic processes. In

Advantages and Limitations for Lab Experiments

The use of DMPP in laboratory experiments offers several advantages. First, it is relatively inexpensive and can be synthesized in a variety of ways. In addition, DMPP is relatively stable and has a relatively low toxicity profile. Furthermore, DMPP has been found to possess several desirable biochemical and physiological effects, making it a useful tool for scientific research.
However, there are several limitations to the use of DMPP in laboratory experiments. First, its mechanism of action is not yet fully understood, making it difficult to predict its effects in certain contexts. In addition, DMPP has been found to possess relatively low affinity for certain neurotransmitter receptors, making it difficult to use in certain experiments. Furthermore, its effects can vary depending on the dose and the experimental conditions, making it difficult to achieve consistent results.

Future Directions

There are several potential future directions for research into DMPP. First, further research is needed to better understand its mechanism of action and to identify its potential therapeutic applications. In addition, further studies are needed to determine the optimal dose and conditions for its use in laboratory experiments. Furthermore, additional research is required to determine the potential long-term effects of DMPP on biochemical and physiological processes. Finally, further research is needed to identify potential new uses for DMPP, such as its potential use in drug development.

Synthesis Methods

DMPP can be synthesized using a variety of methods, including the reaction of 1-ethyl-3-(4-methylpiperazin-1-yl)-1H-pyrazole-4-carbonitrile with dimethylamine in the presence of a base. In this reaction, the dimethylamine acts as a nucleophile, attacking the electrophilic carbon of the pyrazole ring, resulting in the formation of the desired product. In addition, DMPP can also be synthesized via a reaction between 4-methylpiperazine and dimethylpyrazine-2-carbonitrile in the presence of a base.

Scientific Research Applications

DMPP has been studied for its potential use in scientific research. It has been investigated for its ability to act as a neurotransmitter receptor agonist, as well as its potential role in the regulation of several metabolic processes. In addition, DMPP has been studied for its ability to modulate the activity of several enzymes, including those involved in the metabolism of lipids and carbohydrates. Furthermore, DMPP has been investigated for its potential use as an anti-inflammatory agent, as well as its ability to act as an antioxidant.

properties

IUPAC Name

3-[4-[6-(dimethylamino)pyrimidin-4-yl]piperazin-1-yl]pyrazine-2-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18N8/c1-21(2)13-9-14(20-11-19-13)22-5-7-23(8-6-22)15-12(10-16)17-3-4-18-15/h3-4,9,11H,5-8H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PFAIFWFAIBGPLA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(C)C1=NC=NC(=C1)N2CCN(CC2)C3=NC=CN=C3C#N
Details Computed by OEChem 2.3.0 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18N8
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

310.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-{4-[6-(Dimethylamino)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.